Cas no 16220-53-4 (2-Pyrimidinamine,N-methyl-N-nitroso-)

• Product Name: 2-Pyrimidinamine,N-methyl-N-nitroso-
• CAS No: 16220-53-4
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 121497
• Update Time: 2024-01-24

2-Pyrimidinamine,N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-methyl-N-nitroso-
• Pyrimidine, 2-(methylnitrosamino)- (8CI)
• 2-Pyrimidinamine, N-methyl-N-nitroso-
• Methyl(2-pyrimidinyl)nitrosamine

• Inchi： 1S/C5H6N4O/c1-9(8-10)5-6-3-2-4-7-5/h2-4H,1H3
• InChI Key： FFAKTTSIWQDVFH-UHFFFAOYSA-N
• SMILES： C1(N(C)N=O)=NC=CC=N1

Computed Properties

• Exact Mass: 138.05428
• Monoisotopic Mass: 138.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• PSA: 58.45